Cas no 63478-08-0 (1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate)

1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate structure
63478-08-0 structure
Product name:1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
CAS No:63478-08-0
MF:
MW:
CID:4656107

1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate Chemical and Physical Properties

Names and Identifiers

    • DIMETHYL 2-[3-(DIMETHYLAMINO)-2-PROPENYLIDENE]MALONATE
    • 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate

1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
1X-0803-0.5G
dimethyl 2-[3-(dimethylamino)-2-propenylidene]malonate
63478-08-0 >90%
0.5g
£385.00 2023-09-08
Key Organics Ltd
1X-0803-5G
dimethyl 2-[3-(dimethylamino)-2-propenylidene]malonate
63478-08-0 >90%
5g
£3080.00 2023-09-08
Key Organics Ltd
1X-0803-10MG
dimethyl 2-[3-(dimethylamino)-2-propenylidene]malonate
63478-08-0 >90%
10mg
£63.00 2023-09-08
A2B Chem LLC
AI75078-1mg
1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
63478-08-0 >90%
1mg
$202.00 2023-12-30
A2B Chem LLC
AI75078-500mg
1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
63478-08-0 >90%
500mg
$729.00 2023-12-30
A2B Chem LLC
AI75078-1g
1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
63478-08-0 >90%
1g
$1313.00 2023-12-30
A2B Chem LLC
AI75078-5mg
1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
63478-08-0 >90%
5mg
$215.00 2023-12-30
Key Organics Ltd
1X-0803-1MG
dimethyl 2-[3-(dimethylamino)-2-propenylidene]malonate
63478-08-0 >90%
1mg
£37.00 2023-09-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00893161-1g
1,3-Dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
63478-08-0 90%
1g
¥4193.0 2024-04-18
Key Organics Ltd
1X-0803-5MG
dimethyl 2-[3-(dimethylamino)-2-propenylidene]malonate
63478-08-0 >90%
5mg
£46.00 2023-09-08

1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate Related Literature

Additional information on 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate

Recent Advances in the Study of 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate (CAS: 63478-08-0)

The compound 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate (CAS: 63478-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules with potential pharmacological activities. Its structure, featuring a conjugated system with a dimethylamino group, makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have explored its reactivity in various chemical transformations, including Michael additions and cycloadditions, which are crucial for constructing diverse molecular architectures.

In terms of biological activity, preliminary investigations suggest that 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's potential application in photodynamic therapy (PDT). Recent research has demonstrated that derivatives of 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate can act as photosensitizers, generating reactive oxygen species (ROS) upon light irradiation. This property could be harnessed for targeted cancer therapy, although optimization of its photophysical properties is necessary to enhance its efficacy and reduce side effects.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from laboratory research to clinical use. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's bioactive potential.

In conclusion, 1,3-dimethyl 2-[(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued investigation, particularly in the context of anti-inflammatory and photodynamic therapies. Future research should prioritize the optimization of its physicochemical properties and the elucidation of its molecular targets to fully realize its therapeutic potential.

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited